5-chloro-2-methoxy-N-[2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzamide

• IUPAC Name: 5-chloro-2-methoxy-N-[2-(1-propyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]benzamide
• InChI: InChI=1S/C22H27ClN2O2/c1-3-12-25-13-4-5-17-14-16(6-8-20(17)25)10-11-24-22(26)19-15-18(23)7-9-21(19)27-2/h6-9,14-15H,3-5,10-13H2,1-2H3,(H,24,26)
• InChI Key: HNNQBCOKWALVFK-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCCC2=C1C=CC(=C2)CCNC(=O)C3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C22H27ClN2O2
• Molecular Weight: 386.9 g/mol

Description

5-chloro-2-methoxy-N-[2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzamide is a useful research compound. Its molecular formula is C22H27ClN2O2 and its molecular weight is 386.9 g/mol. The purity is usually 95%.
The exact mass of the compound 5-chloro-2-methoxy-N-[2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzamide is 386.1761058 g/mol and the complexity rating of the compound is 475. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Catalysis and Organic Synthesis

• Hydroamination Catalyst : This compound has been studied as a catalyst for greener amine synthesis by transfer hydrogenation of imines. .

Medicinal Chemistry and Drug Development

• Intermediate in Glyburide Synthesis : 5-Chloro-2-methoxy-N-(prop-2-yn-1-yl)benzamide serves as an intermediate in the synthesis of glyburide, a widely used antidiabetic medication. .

Biochemical Research

• Benzylic Position Reactions : The benzylic position of this compound is chemically interesting. Benzylic halides typically react via different pathways based on their substitution pattern. .

Materials Science

• Building Block for Organic Synthesis : Researchers have used 5-chloro-2-methoxy-N-(prop-2-yn-1-yl)benzamide as an organic building block. .

Natural Product Synthesis

• Total Synthesis of Alkaloids : The compound’s reactivity has been harnessed in the formal total synthesis of natural products like d-®-coniceine and indolizidine 209B. .

Pharmacology and Toxicology

• Toxicity Studies : Investigating the toxicity profile of this compound is essential for assessing its safety and potential therapeutic applications. .

Mechanism of Action

Target of Action

It has been reported as an intermediate in the synthesis of glyburide , which is a drug used to treat type 2 diabetes. Glyburide primarily targets the ATP-sensitive potassium channels in pancreatic beta cells, stimulating insulin release .

Mode of Action

Based on its role as an intermediate in the synthesis of glyburide , it can be inferred that it might interact with its targets through a similar mechanism. Glyburide closes the ATP-sensitive potassium channels in the beta cells of the pancreas. This depolarizes the cell membrane and opens voltage-gated calcium channels, leading to an influx of calcium ions. The increased intracellular calcium concentration triggers the release of insulin .

Biochemical Pathways

As an intermediate in the synthesis of glyburide , it might affect similar pathways. Glyburide primarily affects the insulin signaling pathway. By stimulating the release of insulin, it promotes glucose uptake, glycogen synthesis, and fat storage, while inhibiting gluconeogenesis .

Pharmacokinetics

As an intermediate in the synthesis of glyburide , it might have similar properties. Glyburide is well absorbed from the gastrointestinal tract and is extensively metabolized by the liver. Its metabolites are excreted in the bile and urine .

Result of Action

As an intermediate in the synthesis of glyburide , it might have similar effects. Glyburide stimulates the release of insulin, which has multiple effects at the cellular level, including promoting glucose uptake by cells, increasing glycogen synthesis, and inhibiting gluconeogenesis .